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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzoyl chloride

Cat. No.: B137376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,4-Trifluorobenzoyl chloride, with the chemical formula C₇H₂ClF₃O, is a halogenated

aromatic acyl chloride.[1] Its structural features, including the reactive acyl chloride group and

the trifluorinated benzene ring, make it a significant intermediate in organic synthesis. This

compound serves as a crucial building block in the development of novel pharmaceuticals and

agrochemicals, where the incorporation of fluorine atoms can enhance metabolic stability and

biological activity.[1] This guide provides a concise overview of its key physical properties,

boiling point, and density, along with generalized experimental protocols for their determination

and a typical synthesis workflow.

Physical and Chemical Properties
2,3,4-Trifluorobenzoyl chloride is a colorless liquid with a characteristic pungent odor.[2] It is

insoluble in water but soluble in common organic solvents such as ether, acetone, and

dichloromethane.[2]

Data Summary
The experimentally determined and calculated physical properties of 2,3,4-Trifluorobenzoyl
chloride are summarized in the table below for quick reference.
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Property Value Conditions

Boiling Point 144 °C Not specified

143-144 °C at 130 mmHg

Density 1.522 g/mL at 25 °C

Data sourced from ChemBK.[2]

Experimental Protocols
Precise determination of physical properties is fundamental for the characterization and quality

control of chemical compounds. Below are detailed, generalized methodologies for determining

the boiling point and density of liquid compounds like 2,3,4-Trifluorobenzoyl chloride.

Boiling Point Determination by Distillation Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Distillation is a common and accurate method for determining the boiling point of a

liquid sample.[3]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or sand bath[4]

Boiling chips or a magnetic stir bar[4]

Procedure:
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Place a small volume (e.g., 5 mL) of 2,3,4-Trifluorobenzoyl chloride into the distillation

flask, along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.[4]

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor that is distilling.[4]

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor condenses in the

condenser.

The boiling point is the temperature at which the vapor temperature stabilizes while the liquid

is actively distilling and condensing into the receiving flask.[3][4]

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Density Determination by Mass and Volume
Measurement
Density is an intrinsic property of a substance, defined as its mass per unit volume.[5]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer[6]

Thermometer

Procedure:

Measure the mass of a clean, dry graduated cylinder or pycnometer using an analytical

balance.[6]

Add a known volume of 2,3,4-Trifluorobenzoyl chloride to the graduated cylinder or fill the

pycnometer. Record the volume precisely. When using a graduated cylinder, read the volume
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from the bottom of the meniscus.[6]

Measure the total mass of the container and the liquid.[6]

Subtract the mass of the empty container to determine the mass of the liquid.[6]

Calculate the density by dividing the mass of the liquid by its volume.[7]

Record the temperature at which the measurement was taken, as density is temperature-

dependent.[6]

Synthesis Workflow
2,3,4-Trifluorobenzoyl chloride is typically synthesized from its corresponding carboxylic acid,

2,3,4-Trifluorobenzoic acid. Common chlorinating agents for this conversion include thionyl

chloride (SOCl₂), oxalyl chloride ((COCl)₂), and triphosgene.[8] The following diagram

illustrates a general workflow for the synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride, which is

analogous to the synthesis of 2,3,4-Trifluorobenzoyl chloride.

Reactants

Reaction Workup & Purification Final Product
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Acyl ChlorinationChlorinating Agent
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Catalyst
(e.g., DMF)

Removal of Excess Reagent
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Caption: General experimental workflow for the synthesis of 2,3,4-Trifluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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